[4-(2-Methyl-benzyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: [4-[(2-methylphenyl)methyl]piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C22H28N2O4/c1-16-7-5-6-8-17(16)15-23-9-11-24(12-10-23)22(25)18-13-19(26-2)21(28-4)20(14-18)27-3/h5-8,13-14H,9-12,15H2,1-4H3
• InChI Key: GGAOCVNGJMKBOF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

[4-(2-Methyl-benzyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as TFMPP and is a synthetic analog of mescaline, a hallucinogenic compound found in peyote cactus. TFMPP has been studied for its ability to modulate serotonin receptors and its potential as a treatment for various neurological and psychiatric disorders.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, meaning that it binds to these receptors and activates them to a lesser extent than the endogenous ligand serotonin. TFMPP has been shown to increase the release of serotonin in certain brain regions, and this may contribute to its therapeutic effects. TFMPP also has the ability to modulate other neurotransmitter systems, including dopamine and norepinephrine, which may also contribute to its therapeutic effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a variety of biochemical and physiological effects. Research has shown that TFMPP can increase levels of the neurotransmitter serotonin in certain brain regions, and this may contribute to its anxiolytic and antidepressant effects. TFMPP has also been shown to increase the release of dopamine and norepinephrine in certain brain regions, which may contribute to its stimulant effects. TFMPP has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a research tool. It is a selective and potent ligand for the 5-HT1A and 5-HT2A receptors, which makes it useful for studying the role of these receptors in various neurological and psychiatric disorders. TFMPP is also relatively easy to synthesize and has a low toxicity profile, which makes it a safe and cost-effective research tool. However, TFMPP has several limitations as a research tool. It has a short half-life and is rapidly metabolized in the body, which makes it difficult to study its long-term effects. TFMPP also has a complex mechanism of action, which makes it difficult to interpret its effects in vivo.

Future Directions

There are several future directions for research on TFMPP. One area of research is the development of more selective and potent ligands for the 5-HT1A and 5-HT2A receptors, which may have greater therapeutic potential than TFMPP. Another area of research is the development of TFMPP analogs that have improved pharmacokinetic properties and longer half-lives. Finally, research is needed to further elucidate the mechanism of action of TFMPP and its potential therapeutic applications in various neurological and psychiatric disorders.

Synthesis Methods

TFMPP is synthesized through a multistep process that involves the reaction of 3,4,5-trimethoxybenzaldehyde with 2-methylbenzylamine to form the intermediate 4-(2-methylbenzyl)-3,4,5-trimethoxybenzaldehyde. This intermediate is then reacted with piperazine and acetic anhydride to form TFMPP. The synthesis of TFMPP is a complex process that requires careful control of reaction conditions to ensure high yield and purity.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. Research has shown that TFMPP has the ability to modulate serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and cognition, and their dysfunction has been implicated in the pathogenesis of various disorders such as depression, anxiety, and schizophrenia.